Cas no 139067-52-0 ((2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid)

• Product name: (2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid
• CAS No: 139067-52-0
• MF: C₃₅H₄₀N₄O₆
• MW: 612.7153
• CID: 1269598
• PubChem ID: 6439414

(2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid
• (2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxo
• 4-[[2-[[2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-1-phenylethyl]amino]-4-oxobut-2-enoic acid
• Cam 1189
• BDBM50007439
• PD-136450
• PD-136,450
• GTPL867
• PD 136450
• 3-{2-[2-(Adamantan-2-yloxycarbonylamino)-3-(1H-indol-3-yl)-2-methyl-propionylamino]-1-phenyl-ethylcarbamoyl}-acrylic acid
• (E)-4-[[(1R)-2-[[(2R)-2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-1-phenylethyl]amino]-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[[(1R)-2-[[(2R)-3-(1H-indol-3-yl)-2-methyl-1-oxo-2-[[(tricyclo[3.3.1.13,7]dec-2-yloxy)carbonyl]amino]propyl]amino]-1-phenylethyl]amino]-4-oxo-
• CAM-1189
• CHEMBL341460
• Q27088262
• 4-((2- ((3-(1H-Indol-3-yl)-2-methyl-1-oxo-2-(((tricyclo(3.3.1.1(3,7))dec-2-yloxy)carbonyl)amino)propyl)amino)-1-phenylethyl)amino)-4-oxo-2-butenoic acid
• 2-Butenoic acid, 4-((2-((3-(1H-indol-3-yl)-2-methyl-1-oxo-2-(((tricyclo(3.3.1.1(3,7))dec-2-yloxy)carbonyl)amino)propyl)amino)-1-phenylethyl)amino)-4-oxo-, (R-(R*,R*))-
• SCHEMBL6895211
• PD136450
• (E)-4-[[2-[[2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-1-phenylethyl]amino]-4-oxobut-2-enoic acid
• AKOS040749145
• CHEMBL3351022
• BDBM50230677
• CAM1189
• 139067-52-0
• (E)-4-(((1R)-2-(((2R)-2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl)amino)-1-phenylethyl)amino)-4-oxobut-2-enoic acid
• 4-((2-((3-(1H-Indol-3-yl)-2-methyl-1-oxo-2-(((tricyclo(3.3.1.1(3,7))dec-2-yloxy)carbonyl)amino)propyl)amino)-1-phenylethyl)amino)-4-oxo-2-butenoic acid

• Inchi： InChI=1S/C35H40N4O6/c1-35(18-26-19-36-28-10-6-5-9-27(26)28,39-34(44)45-32-24-14-21-13-22(16-24)17-25(32)15-21)33(43)37-20-29(23-7-3-2-4-8-23)38-30(40)11-12-31(41)42/h2-12,19,21-22,24-25,29,32,36H,13-18,20H2,1H3,(H,37,43)(H,38,40)(H,39,44)(H,41,42)/b12-11+/t21?,22?,24?,25?,29-,32?,35+/m0/s1
• InChI Key： REMAMJQTIPBFTH-MYJPUEAFSA-N
• SMILES： CC(CC1=CNC2=CC=CC=C21)(C(=O)NCC(C3=CC=CC=C3)NC(=O)C=CC(=O)O)NC(=O)OC4C5CC6CC(C5)CC4C6

Computed Properties

• Exact Mass: 612.295
• Monoisotopic Mass: 612.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 150A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 950.4°C at 760 mmHg
• Flash Point: 528.6°C
• Refractive Index: 1.658
• PSA: 160.09000
• LogP: 6.51950